1-acetyl-6-fluoro-1,3-dihydro-2H-indol-2-one

• CAS No.: 651747-71-6
• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• IUPAC Name: 1-acetyl-6-fluoro-3H-indol-2-one
• InChI: InChI=1S/C10H8FNO2/c1-6(13)12-9-5-8(11)3-2-7(9)4-10(12)14/h2-3,5H,4H2,1H3
• InChI Key: DVFHFXFORJYWPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=O)CC2=C1C=C(C=C2)F

Description

1-acetyl-6-fluoro-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C10H8FNO2 and its molecular weight is 193.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

82.5 g of 6-fluoro-2-indolinone are stirred in 180 ml acetic anhydride for 3 hours at 130° C. After cooling to ambient temperature the precipitate is suction filtered, washed with 100 ml petroleum ether and dried.

Synthesis routes and methods II

Procedure details

At 130° C., 82.5 g of 6-fluoro-2-indolinone (starting material IV) are stirred in 180 ml acetic anhydride for 3 hours. After cooling to room temperature, the precipitate is filtered off with suction, washed with 100 ml of petroleum ether and dried.